Cas no 134907-10-1 (Quinolinium,1-ethyl-6-methoxy-, chloride (1:1))
134907-10-1 structure
Product Name:Quinolinium,1-ethyl-6-methoxy-, chloride (1:1)
CAS No:134907-10-1
MF:C12H14ClNO
MW:223.698662281036
CID:201738
PubChem ID:126186
Update Time:2025-04-19
Quinolinium,1-ethyl-6-methoxy-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,1-ethyl-6-methoxy-, chloride (1:1)
- 1-ethyl-6-methoxyquinolin-1-ium,chloride
- 6-methoxy-N-ethylquinolinium
- 1-ethyl-6-methoxyquinolinium
- 1-Ethyl-6-methoxyquinolinium chloride
- 6-MEQ
- 6-Methoxy-N-ethylquinolinium chloride
- Quinolinium, 1-ethyl-6-methoxy-, chloride
- 134907-10-1
- SCHEMBL6231073
- DTXSID20928813
- 1-ethyl-6-methoxyquinolin-1-ium chloride
- 1-ethyl-6-methoxyquinolin-1-ium;chloride
- 6-methoxy-N-ethylquinolinium chlo-ride
-
- Inchi: 1S/C12H14NO.ClH/c1-3-13-8-4-5-10-9-11(14-2)6-7-12(10)13;/h4-9H,3H2,1-2H3;1H/q+1;/p-1
- InChI Key: JFDLMJJVKVMQAW-UHFFFAOYSA-M
- SMILES: [Cl-].O(C)C1C=CC2C(C=1)=CC=C[N+]=2CC
Computed Properties
- Exact Mass: 223.0763918g/mol
- Monoisotopic Mass: 223.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Quinolinium,1-ethyl-6-methoxy-, chloride (1:1) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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